BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Plan for
Anticancer Agent 194

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anticancer agent 194

Cat. No.: B12382545

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and logistical guidance for the safe handling and
disposal of Anticancer Agent 194 (also known as compound 10p; CAS No. 2767204-90-8). As
an investigational compound that induces ferroptosis and autophagy, it requires stringent safety
protocols to protect laboratory personnel and the environment.

Disclaimer: A specific Safety Data Sheet (SDS) for Anticancer Agent 194 (CAS No. 2767204-
90-8) was not publicly available at the time of this writing. The following procedures are based
on best practices for handling potent, cytotoxic, and investigational small molecules.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department and the compound supplier for specific handling and disposal regulations.

l. Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is paramount when handling Anticancer Agent 194. The following table
outlines the minimum required PPE and engineering controls.
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Item

Specification

Purpose

Primary Engineering Control

Certified Class II, Type B2
Biological Safety Cabinet
(BSC) or a powder
containment hood (fume
hood).

To prevent inhalation of
aerosols or powder and to

protect the work area.

Double-gloving with

To prevent skin contact. The

outer glove should be changed

Gloves chemotherapy-rated nitrile ) ]
immediately upon
gloves. o
contamination.
Disposable, solid-front gown To protect clothing and skin
Lab Coat

with tight-fitting cuffs.

from contamination.

Eye Protection

ANSI Z87.1-rated safety
glasses with side shields or a

full-face shield.

To protect eyes from splashes

or aerosols.

Respiratory Protection

A fit-tested N95 respirator may
be required for weighing or
handling powders outside of a
containment hood, as
determined by a risk

assessment.

To prevent inhalation of fine

powders.

Il. Decontamination and Spill Management

Immediate and effective decontamination is critical to prevent the spread of this potent agent.
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Procedure

Decontaminant
Solution

Contact Time

Notes

Routine Surface

Decontamination

1% Sodium
Hypochlorite solution,
followed by 70%

ethanol.

10 minutes for bleach,
then wipe with ethanol

to remove residue.

Perform before and
after each use of the

designated work area.

Absorbent pads to

contain the spill. Then

Place all

contaminated

Minor Spill (Liquid) ) ) 10 minutes. materials in a
treat with 1% Sodium )
) designated hazardous
Hypochlorite.
waste bag.
Gently cover with
Use a scoop and
damp absorbent pads
) ) ) o ) forceps to collect
Minor Spill (Solid) to avoid raising dust. 10 minutes. ]
) ] material. Do not dry
Treat with 1% Sodium
_ sweep.
Hypochlorite.
Evacuate the area )
, Restrict access to the
and notify the o
] ) o area until it has been
Major Spill institutional EHS N/A

department

immediately.

decontaminated by

trained personnel.

lll. Experimental Workflow for Handling Anticancer

Agent 194

The following diagram illustrates the standard workflow for preparing and using Anticancer

Agent 194 in a laboratory setting, emphasizing safety at each step.
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 To cite this document: BenchChem. [Essential Safety and Disposal Plan for Anticancer Agent
194]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382545#anticancer-agent-194-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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